1H-1,2,4-Triazole, sodium salt
Overview
Description
1H-1,2,4-Triazole, sodium salt, also known as sodium 1,2,4-triazol-1-ide, is a compound with the molecular formula C2H2N3Na . It is a derivative of 1,2,4-Triazole, which is a planar molecule with the molecular formula C2H3N3 . The sodium salt derivative has a molecular weight of 91.05 g/mol .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives has been extensively studied. Various methods have been developed, including chemical and enzymatic methods . A specific method for the preparation of the pure sodium salt of 1H-1,2,4-triazole has been documented .Molecular Structure Analysis
The molecular structure of 1H-1,2,4-Triazole, sodium salt, includes a five-membered ring with three nitrogen atoms . The InChI representation of the compound isInChI=1S/C2H2N3.Na/c1-3-2-5-4-1;/h1-2H;/q-1;+1 . Chemical Reactions Analysis
1H-1,2,4-Triazole shows both electrophilic and nucleophilic substitution reactions due to its high electron density . Electrophilic substitution occurs at nitrogen atoms only .Physical And Chemical Properties Analysis
1H-1,2,4-Triazole, sodium salt, has a molecular weight of 91.05 g/mol . The compound’s IUPAC name issodium;2,4-diaza-1-azanidacyclopenta-2,4-diene .
Scientific Research Applications
Medicinal and Pharmaceutical Chemistry
Compounds containing a triazole, such as Sodium 1,2,4-triazol-1-ide, are significant heterocycles that exhibit broad biological activities . They have been found to have antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities . A large number of drugs with a triazole structure have been developed and proven, for example, ketoconazole and fluconazole .
Agrochemistry
Triazole compounds have important application value in agrochemistry . They can form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .
Material Chemistry
Triazoles are also used in material chemistry . Their unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors .
Anticancer Applications
Triazole compounds have shown anticancer activities . For example, Letrozole, Anastrozole, and Vorozole are very effective anticancer drugs .
Antituberculosis Applications
Triazole compounds have shown antituberculosis activities . They have been widely applied in many medicinal scaffolds .
Antibacterial Applications
Triazole compounds have shown antibacterial activities . They have been widely applied in many medicinal scaffolds .
Anti-HIV Applications
Triazole compounds have shown anti-HIV activities . They have been widely applied in many medicinal scaffolds .
Chemical Synthesis Studies
Sodium 1,2,4-triazol-1-ide may be used in chemical synthesis studies .
Mechanism of Action
Mode of Action
It’s known that triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties .
Biochemical Pathways
Triazole derivatives have been reported to have potential anticancer activity, suggesting they may interact with pathways involved in cell proliferation and survival .
Pharmacokinetics
The presence of nitrogen atoms in the triazole ring can potentially improve the pharmacokinetic properties of the compound .
Result of Action
Some triazole derivatives have shown promising cytotoxic activity against certain cancer cell lines .
Safety and Hazards
1H-1,2,4-Triazole, sodium salt, is considered hazardous. It can cause skin irritation, serious eye damage, and may cause respiratory irritation . It is also suspected of damaging the unborn child . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
Recent advances in the chemistry of 1,2,4-triazoles have focused on the synthetic approaches towards 1,2,4-triazole derivatives from common precursors such as amidines, imidates, amidrazones, aryldiazoniums, and hydrazones . Future applications are expected to be wide-ranging across scientific disciplines .
properties
IUPAC Name |
sodium;2,4-diaza-1-azanidacyclopenta-2,4-diene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2N3.Na/c1-3-2-5-4-1;/h1-2H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVMNEWNGLGACBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC=N[N-]1.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2N3Na |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6032722 |
Source
|
| Record name | 1,2,4-Triazole, sodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6032722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
91.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-1,2,4-Triazole, sodium salt | |
CAS RN |
43177-42-0, 41253-21-8 |
Source
|
| Record name | 1H-1,2,4-Triazole, ion(1-), sodium (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=43177-42-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sodium 1H-1,2,4-triazolate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041253218 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-1,2,4-Triazole, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2,4-Triazole, sodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6032722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-1,2,4-triazole, sodium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.238 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM 1H-1,2,4-TRIAZOLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X90002Y44E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1,2,4-Triazolylsodium in the synthesis of difenoconazole?
A1: 1,2,4-Triazolylsodium acts as a nucleophile in the synthesis of difenoconazole. [] Specifically, it reacts with a bromo-ketal intermediate, derived from 2-chloro-4-(4-chlorophenoxy)acetophenone, through a nucleophilic substitution reaction. This step is crucial in forming the triazole ring, a key structural feature of difenoconazole and many other triazole fungicides. [] You can find more details about this synthesis in the paper "Technical Study on Synthesis of Fungicide Difenoconazole" available on Semantic Scholar: []
Q2: How does the use of 1,2,4-Triazolylsodium in fungicide synthesis impact the overall yield and purity of the final product?
A2: Research indicates that optimizing the reaction conditions for the step involving 1,2,4-Triazolylsodium significantly impacts the final product quality. For instance, in difenoconazole synthesis, a molar ratio of 1:1.25 between the bromo-ketal intermediate and 1,2,4-Triazolylsodium resulted in a difenoconazole yield exceeding 83% with 98% purity. [] This highlights the importance of precise control over reaction parameters when utilizing this reagent.
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